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Compound of Interest

Compound Name: N-Butylphthalimide

Cat. No.: B073850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Butylphthalimide, identified by the CAS number 1515-72-6, is an organic compound that

serves as a versatile intermediate in a multitude of synthetic applications. Structurally, it

consists of a butyl group attached to a phthalimide ring system. This guide provides a

comprehensive overview of its chemical and physical properties, safety information, synthesis

protocols, and known biological activities, offering valuable insights for professionals in

research and development.

Chemical and Physical Properties
N-Butylphthalimide is a white to slight yellow solid at room temperature.[1][2] Its key physical

and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₂H₁₃NO₂

Molecular Weight 203.24 g/mol

Appearance Solid [1]

Melting Point 32-36 °C [3]

Boiling Point

309.90 °C (estimated at 760

mmHg) 120-123 °C (at 5

mmHg)

[3][4]

Solubility

Sparingly soluble in water

(119.5 mg/L at 25 °C,

estimated)

[1][4]

logP (o/w) 2.562 - 3.150 (estimated) [3][4]

Flash Point >110 °C [3]

Safety and Handling
While some sources indicate N-Butylphthalimide is not classified as a hazardous substance,

others suggest it can cause serious eye irritation.[5][6] It is imperative to handle this chemical

with appropriate personal protective equipment (PPE), including safety glasses and gloves, in a

well-ventilated area.
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Hazard Information Details Source(s)

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements
H319: Causes serious eye

irritation
[6]

Precautionary Statements

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Experimental Protocols: Synthesis of N-
Butylphthalimide
Several methods for the synthesis of N-Butylphthalimide have been reported. Below are

summaries of two distinct approaches.

Synthesis from Phthalic Anhydride and n-Butylamine
A straightforward and environmentally friendly method involves the reaction of phthalic

anhydride with n-butylamine.[7]

Experimental Protocol:

Reaction Setup: Phthalic anhydride and n-butylamine are used as the primary raw materials

with water serving as the solvent. A phase transfer catalyst is also employed.

Reflux: The mixture is subjected to reflux at a temperature range of 100-160 °C for a duration

of 0.5 to 20 hours. This reaction yields a slightly yellow turbid liquid.

Cooling and Separation: Post-reaction, the mixture is cooled to a temperature between 55-

65 °C. At this stage, the mixture is allowed to stand for layering to occur.
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Isolation: The resulting slightly yellow oily liquid is separated as the temperature is further

reduced to 35-45 °C. This oily liquid is the N-Butylphthalimide product.

Purification: The product can be further purified by washing with warm water (35-45 °C) two

to three times, followed by cooling to induce curing.[7]
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Synthesis of N-Butylphthalimide from Phthalic Anhydride.

Synthesis from Phthalimide and 1-Butene
An alternative synthetic route involves a free radical addition reaction between phthalimide and

1-butene.[8]

Experimental Protocol:

Reactants: The primary reacting substrates are phthalimide and 1-butene. The molar ratio of

phthalimide to 1-butene is maintained between 1:1 and 1:7.

Initiation: The reaction is initiated either by an organic or inorganic peroxide initiator or

through optical initiation.

Reaction Conditions: The reaction is carried out at a temperature ranging from normal room

temperature up to 100 °C. The reaction time can vary from 3 to 24 hours.

Product Formation: Under these conditions, the free radical addition of phthalimide to 1-

butene yields N-Butylphthalimide.
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Synthesis via Free Radical Addition.

Biological Activity and Applications
N-Butylphthalimide has garnered attention for its potential biological activities and its utility as

a synthetic building block.

Biological Profile
Antimicrobial and Antifungal Activity: Studies have indicated that N-Butylphthalimide
possesses antimicrobial properties.[9] Notably, it has demonstrated significant biofilm

inhibition (96% at 50 μg/mL) against Candida albicans.[9] The four-carbon butyl chain is

suggested to provide an optimal hydrophobic character for this biological activity.[9]

Enzyme Inhibition: There are reports of N-Butylphthalimide acting as an inhibitor for certain

enzymes, which is a promising characteristic for drug design and development.[9]

Vasodilator Activity: While research has focused on derivatives, the core structure is related

to n-butylphthalide, a compound with known vasodilator effects.[10]

It is important to distinguish N-Butylphthalimide from Dl-3-n-butylphthalide (NBP), a related

but distinct compound approved in China for the treatment of ischemic stroke.[11]

Applications in Synthesis and Industry
Organic Synthesis Intermediate: N-Butylphthalimide is a key intermediate in various

organic syntheses.[2][9][12] It is particularly useful in the Gabriel synthesis for the

introduction of primary amino groups.[12]
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Pharmaceutical and Agrochemical Precursor: It serves as a precursor in the manufacturing

of a range of pharmaceuticals, herbicides, and pesticides.[2][12]

Polymer Chemistry: The compound is also employed as a building block in polymer

chemistry for the creation of specialty materials.[12]

Industrial Uses: It has been identified for use as a finishing agent and a swelling agent in

industrial applications.[6]
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Overview of N-Butylphthalimide's Activities and Applications.

Conclusion
N-Butylphthalimide (CAS 1515-72-6) is a chemical compound with significant utility, primarily

as an intermediate in organic synthesis for the pharmaceutical, agrochemical, and polymer

industries. Its notable antimicrobial and antifungal properties suggest potential for further

investigation in drug development. A thorough understanding of its properties, synthesis, and

handling is crucial for researchers and scientists working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b073850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

